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Compound of Interest

Compound Name:
1-Boc-5-Cyano-3-

hydroxymethylindole

Cat. No.: B1370977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on 1-Boc-5-Cyano-3-
hydroxymethylindole. Extensive searches of scientific literature and chemical databases did

not yield specific experimental data for some of the physical properties, detailed experimental

protocols for its synthesis and characterization, or its specific involvement in signaling

pathways. The information presented herein is based on available data for the compound and

general knowledge of related indole derivatives. Further experimental validation is required for

definitive characterization.

Core Physical Properties
While specific experimental values for properties such as melting point, boiling point, and

solubility of 1-Boc-5-Cyano-3-hydroxymethylindole are not readily available in published

literature, its fundamental molecular characteristics have been established.

Property Value Source

Molecular Formula C₁₅H₁₆N₂O₃ [1][2][3]

Molecular Weight 272.3 g/mol [1][2][3]

CAS Number 914349-11-4 [1][2]
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Hypothetical Experimental Protocols
Detailed experimental procedures for the synthesis and characterization of 1-Boc-5-Cyano-3-
hydroxymethylindole are not explicitly documented. However, based on standard organic

synthesis and analytical techniques for similar N-Boc protected indole derivatives, a

generalized workflow can be proposed.

Synthesis Workflow
The synthesis of 1-Boc-5-Cyano-3-hydroxymethylindole would likely involve the protection of

the indole nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by functionalization at the

3-position. A possible synthetic route is outlined in the workflow diagram below.

Hypothetical Synthesis Workflow

Starting Material Protection Purification Final Product

5-Cyano-3-hydroxymethylindole Reaction with (Boc)₂O, Base (e.g., DMAP), in an inert solvent (e.g., THF)Step 1 Work-up and Column ChromatographyStep 2 1-Boc-5-Cyano-3-hydroxymethylindoleStep 3

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 1-Boc-5-Cyano-3-hydroxymethylindole.

Characterization Methodology
The structural confirmation of the synthesized 1-Boc-5-Cyano-3-hydroxymethylindole would

be achieved through a combination of spectroscopic techniques.
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Characterization Workflow

Sample

Spectroscopic Analysis

Data Analysis

Purity Assessment

Purified Product

¹H and ¹³C NMR Spectroscopy Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Spectral Interpretation and Structural Confirmation

HPLC or Elemental Analysis
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Caption: Standard workflow for the characterization of an organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would confirm the presence

and connectivity of protons, while ¹³C NMR would identify the carbon framework.

Characteristic shifts for the Boc protecting group, the indole core, the cyano group, and the

hydroxymethyl group would be expected.

Infrared (IR) Spectroscopy: IR analysis would identify key functional groups. Expected

characteristic peaks would include a C≡N stretch for the cyano group, an O-H stretch for the

hydroxyl group, and C=O stretching for the carbamate of the Boc group.
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Mass Spectrometry (MS): Mass spectrometry would determine the molecular weight of the

compound, confirming the expected value of 272.3 g/mol . Fragmentation patterns could

provide further structural information.

Potential Biological Relevance: Indole Derivatives
and the ERK/MAPK Signaling Pathway
While the specific biological activity of 1-Boc-5-Cyano-3-hydroxymethylindole is not

reported, indole derivatives are a well-established class of compounds with diverse

pharmacological activities, including roles as anticancer agents.[4][5][6] Many indole-based

compounds exert their effects by modulating key cellular signaling pathways. One such critical

pathway is the Extracellular signal-Regulated Kinase (ERK) / Mitogen-Activated Protein Kinase

(MAPK) pathway, which is frequently dysregulated in cancer.[7][8][9]

The ERK/MAPK pathway is a central signaling cascade that transduces signals from cell

surface receptors to the nucleus, regulating cellular processes such as proliferation,

differentiation, and survival.[7][10] The pathway is initiated by the binding of growth factors to

receptor tyrosine kinases (RTKs), leading to the activation of Ras, which in turn activates a

kinase cascade involving Raf, MEK, and finally ERK.[8][9][11] Activated ERK can then

phosphorylate a variety of substrates in the cytoplasm and nucleus, leading to changes in gene

expression and cellular response.
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Overview of the ERK/MAPK Signaling Pathway
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Caption: Potential modulation of the ERK/MAPK pathway by an indole derivative.
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Given its structure, 1-Boc-5-Cyano-3-hydroxymethylindole could potentially be investigated

for its ability to modulate the ERK/MAPK pathway or other signaling cascades relevant to drug

discovery. The cyano and hydroxymethyl functional groups offer sites for further chemical

modification to optimize activity and selectivity.

Conclusion
1-Boc-5-Cyano-3-hydroxymethylindole is a commercially available indole derivative with a

defined molecular formula and weight. However, a comprehensive understanding of its physical

properties and biological activities is currently lacking in the public domain. The provided

hypothetical workflows for synthesis and characterization, along with the overview of the

potentially relevant ERK/MAPK signaling pathway, serve as a foundational guide for

researchers interested in exploring this compound. Future experimental studies are essential to

elucidate the specific physicochemical characteristics and the therapeutic potential of 1-Boc-5-
Cyano-3-hydroxymethylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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